In Vitro d-GalN Hepatoprotection
Potentillanoside A inhibited d-GalN-induced cytotoxicity in primary cultured mouse hepatocytes with an IC50 of 46.7 μM. In the same assay system, the structurally related triterpene glycosides 28-O-β-D-glucopyranosyl pomolic acid, rosamutin, and kaji-ichigoside F1 exhibited IC50 values of 9.5 μM, 35.5 μM, and 14.1 μM, respectively [1]. This represents a direct head-to-head comparison performed under identical experimental conditions.
| Evidence Dimension | Inhibition of d-GalN-induced cytotoxicity |
|---|---|
| Target Compound Data | IC50 = 46.7 μM |
| Comparator Or Baseline | 28-O-β-D-glucopyranosyl pomolic acid (IC50 = 9.5 μM), rosamutin (IC50 = 35.5 μM), kaji-ichigoside F1 (IC50 = 14.1 μM) |
| Quantified Difference | Potentillanoside A is 4.9-fold less potent than 28-O-β-D-glucopyranosyl pomolic acid, 1.3-fold less potent than rosamutin, and 3.3-fold less potent than kaji-ichigoside F1 |
| Conditions | Primary cultured mouse hepatocytes; d-GalN-induced cytotoxicity model |
Why This Matters
This data enables direct potency ranking and structure-activity relationship analysis among triterpene glycosides, supporting rational selection for mechanistic studies where moderate in vitro potency may be offset by favorable in vivo properties.
- [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
